Cas no 954054-39-8 (2-phenyl-N-{2-4-(pyrrolidin-1-yl)phenylethyl}ethane-1-sulfonamide)

• Product Name: 2-phenyl-N-{2-4-(pyrrolidin-1-yl)phenylethyl}ethane-1-sulfonamide
• CAS No: 954054-39-8
• MF: C₂₀H₂₆N₂O₂S
• MW: 358.497643947601
• CID: 6121531
• PubChem ID: 16890538
• Update Time: 2025-07-17

2-phenyl-N-{2-4-(pyrrolidin-1-yl)phenylethyl}ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-N-{2-4-(pyrrolidin-1-yl)phenylethyl}ethane-1-sulfonamide
• 2-phenyl-N-[2-(4-pyrrolidin-1-ylphenyl)ethyl]ethanesulfonamide
• AKOS024490675
• 2-phenyl-N-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}ethane-1-sulfonamide
• 2-phenyl-N-(4-(pyrrolidin-1-yl)phenethyl)ethanesulfonamide
• 954054-39-8
• F5020-0335

• Inchi： 1S/C20H26N2O2S/c23-25(24,17-13-18-6-2-1-3-7-18)21-14-12-19-8-10-20(11-9-19)22-15-4-5-16-22/h1-3,6-11,21H,4-5,12-17H2
• InChI Key： GCTOGVVHIFJYOE-UHFFFAOYSA-N
• SMILES： C(S(NCCC1=CC=C(N2CCCC2)C=C1)(=O)=O)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 358.17149925g/mol
• Monoisotopic Mass: 358.17149925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 57.8Ų

Additional information on 2-phenyl-N-{2-4-(pyrrolidin-1-yl)phenylethyl}ethane-1-sulfonamide

Comprehensive Overview of 2-phenyl-N-{2-4-(pyrrolidin-1-yl)phenylethyl}ethane-1-sulfonamide (CAS No. 954054-39-8)

2-phenyl-N-{2-4-(pyrrolidin-1-yl)phenylethyl}ethane-1-sulfonamide (CAS No. 954054-39-8) is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound features a phenyl group linked to a sulfonamide moiety, further modified with a pyrrolidine-containing phenylethyl chain. Such structural complexity makes it a subject of interest for drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are actively exploring 954054-39-8 for its potential role in neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine. The compound's pyrrolidine moiety is particularly noteworthy, as this heterocycle is frequently employed in central nervous system (CNS) drug design due to its favorable pharmacokinetic properties.

From a synthetic chemistry perspective, 2-phenyl-N-{2-4-(pyrrolidin-1-yl)phenylethyl}ethane-1-sulfonamide exemplifies modern structure-activity relationship (SAR) optimization strategies. Its sulfonamide group enhances binding affinity to biological targets, while the phenyl-pyrrolidine segment contributes to improved blood-brain barrier permeability—a critical factor for CNS-targeted therapeutics. These attributes have positioned CAS No. 954054-39-8 as a candidate for high-throughput screening (HTS) campaigns in academic and industrial labs.

The compound's relevance extends to computational drug discovery, where molecular docking studies predict interactions with dopamine receptors and sigma-1 proteins. Such computational insights, combined with wet-lab validation, address frequently searched queries like "how to design sulfonamide drugs" or "pyrrolidine derivatives in medicine." This dual approach resonates with the growing emphasis on AI-assisted drug development—a hot topic in 2024's scientific discourse.

Quality control of 954054-39-8 involves advanced analytical techniques such as HPLC purity testing and LC-MS characterization, ensuring reproducibility for research applications. Suppliers often highlight its ≥95% purity grade, catering to stringent requirements in preclinical studies. These details respond to common purchaser concerns about "CAS 954054-39-8 specifications" or "sulfonamide compound stability," enhancing the text's SEO performance.

Environmental and safety profiles of 2-phenyl-N-{2-4-(pyrrolidin-1-yl)phenylethyl}ethane-1-sulfonamide adhere to REACH compliance standards, with no reported ecotoxicological hazards—a crucial point for sustainable chemistry initiatives. This aligns with trending searches for "green chemistry in drug synthesis" and "non-toxic pharmaceutical intermediates," making the content valuable for eco-conscious researchers.

Ongoing patent analyses reveal that derivatives of this scaffold are being investigated for allosteric modulation applications, particularly in ion channel disorders. The phenylethyl linker in its structure allows for strategic modifications, addressing popular research questions like "how to improve drug half-life"—a key challenge in pharmacokinetic optimization.

In conclusion, CAS No. 954054-39-8 represents a compelling case study in rational drug design, bridging traditional medicinal chemistry with contemporary bioisostere replacement strategies. Its multifaceted applications—from neurological research to computational pharmacology—ensure its continued relevance in peer-reviewed literature and industry pipelines alike.